2,6-Dimethyl-3,4-(methylenedioxy)aniline

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 4,6-dimethyl-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C9H11NO2/c1-5-3-7-9(12-4-11-7)6(2)8(5)10/h3H,4,10H2,1-2H3
• InChI Key: XSMGAXRDAHUPPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1N)C)OCO2

Description

2,6-Dimethyl-3,4-(methylenedioxy)aniline is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dimethyl-4-nitro-I,2-(methylenedioxy)benzene (5.0 g) and 10% palladium on charcoal catalyst (1.2 g) in ethanol (250 ml) was shaken in a hydrogen atmosphere (50 p.s.i.) at 40° C. for 4 hours. The mixture was filtered through celite and evaporated to leave 2,6-dimethyl-3,4-(methylenedioxy)aniline (2.8 g, 68%) as a dark oil.